Cas no 59801-91-1 (Octacosenoic acid)

• Product Name: Octacosenoic acid
• CAS No: 59801-91-1
• MF: C₂₈H₅₄O₂
• MW: 422.727169513702
• CID: 337257
• PubChem ID: 54355333
• Update Time: 2025-04-19

Octacosenoic acid Chemical and Physical Properties

Names and Identifiers

• Octacosenoic acid
• octacos-2-enoic acid
• 59801-91-1
• DTXSID30710781
• n-octacosenoic acid

• Inchi： 1S/C28H54O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-23-24-25-26-27-28(29)30/h26-27H,2-25H2,1H3,(H,29,30)
• InChI Key： UISKOSOSWPDCPD-UHFFFAOYSA-N
• SMILES： OC(C=CCCCCCCCCCCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 422.41262
• Monoisotopic Mass: 422.412380961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 30
• Rotatable Bond Count: 25
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 13.5
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Very long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Very long-chain fatty acids